Cas no 1091448-77-9 (methyl 4-({[2-(dimethylamino)-2-(1-methyl-1H-indol-3-yl)ethyl]carbamoyl}formamido)benzoate)

• Product Name: methyl 4-({[2-(dimethylamino)-2-(1-methyl-1H-indol-3-yl)ethyl]carbamoyl}formamido)benzoate
• CAS No: 1091448-77-9
• MF: C₂₃H₂₆N₄O₄
• MW: 422.476945400238
• CID: 5840297
• PubChem ID: 71780362
• Update Time: 2025-06-08

methyl 4-({[2-(dimethylamino)-2-(1-methyl-1H-indol-3-yl)ethyl]carbamoyl}formamido)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-({[2-(dimethylamino)-2-(1-methyl-1H-indol-3-yl)ethyl]carbamoyl}formamido)benzoate
• F5478-0067
• AKOS024509687
• methyl 4-(2-((2-(dimethylamino)-2-(1-methyl-1H-indol-3-yl)ethyl)amino)-2-oxoacetamido)benzoate
• VU0644149-1
• 1091448-77-9
• methyl 4-[[2-[[2-(dimethylamino)-2-(1-methylindol-3-yl)ethyl]amino]-2-oxoacetyl]amino]benzoate

• Inchi： 1S/C23H26N4O4/c1-26(2)20(18-14-27(3)19-8-6-5-7-17(18)19)13-24-21(28)22(29)25-16-11-9-15(10-12-16)23(30)31-4/h5-12,14,20H,13H2,1-4H3,(H,24,28)(H,25,29)
• InChI Key： JMSJHSANRJGGPQ-UHFFFAOYSA-N
• SMILES： O=C(C(NC1C=CC(C(=O)OC)=CC=1)=O)NCC(C1=CN(C)C2C=CC=CC1=2)N(C)C

Computed Properties

• Exact Mass: 422.19540532g/mol
• Monoisotopic Mass: 422.19540532g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 648
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 92.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on methyl 4-({[2-(dimethylamino)-2-(1-methyl-1H-indol-3-yl)ethyl]carbamoyl}formamido)benzoate

Methyl 4-({[2-(dimethylamino)-2-(1-methyl-1H-indol-3-yl)ethyl]carbamoyl}formamido)benzoate (CAS No. 1091448-77-9): A Comprehensive Overview

Methyl 4-({[2-(dimethylamino)-2-(1-methyl-1H-indol-3-yl)ethyl]carbamoyl}formamido)benzoate, identified by its CAS number 1091448-77-9, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules that exhibit a unique combination of structural features and biological activities, making it a valuable subject of study for researchers exploring novel therapeutic agents. The intricate structure of this molecule, characterized by its complex functional groups and aromatic backbone, positions it as a promising candidate for further investigation in drug discovery and development.

The molecular formula of Methyl 4-({[2-(dimethylamino)-2-(1-methyl-1H-indol-3-yl)ethyl]carbamoyl}formamido)benzoate underscores its complexity. It consists of multiple fused rings and functional groups, including an indole moiety, dimethylamine substituents, and carbamoyl-formamido linkages. These structural elements contribute to the compound's potential biological activity by interacting with various biological targets. The presence of the indole ring, in particular, is noteworthy as indole derivatives are well-documented for their pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer effects.

In recent years, there has been growing interest in the development of molecules that combine multiple pharmacophores to enhance therapeutic efficacy. Methyl 4-({[2-(dimethylamino)-2-(1-methyl-1H-indol-3-yl)ethyl]carbamoyl}formamido)benzoate exemplifies this trend by integrating several bioactive fragments into a single molecular entity. This design approach has been shown to improve drug-like properties such as solubility, bioavailability, and target specificity. The compound's multifaceted structure suggests that it may interact with multiple receptors or enzymes simultaneously, potentially leading to synergistic effects that could be advantageous in treating complex diseases.

One of the most compelling aspects of Methyl 4-({[2-(dimethylamino)-2-(1-methyl-1H-indol-3-yl)ethyl]carbamoyl}formamido)benzoate is its potential role in modulating cellular signaling pathways. The dimethylamine group and the indole moiety are particularly relevant in this context, as they are known to influence the activity of various kinases and transcription factors. For instance, indole derivatives have been shown to inhibit the activity of cyclin-dependent kinases (CDKs), which are critical regulators of the cell cycle. By targeting these enzymes, Methyl 4-({[2-(dimethylamino)-2-(1-methyl-1H-indol-3-yl)ethyl]carbamoyl}formamido)benzoate may exhibit antiproliferative effects, making it a candidate for further exploration in oncology research.

Furthermore, the carbamoyl-formamido linkage in this compound suggests potential interactions with protease enzymes. Proteases play a crucial role in various physiological processes, including inflammation and tissue remodeling. Inhibiting specific proteases has been a successful strategy in developing drugs for conditions such as arthritis and cancer. The unique structural features of Methyl 4-({[2-(dimethylamino)-2-(1-methyl-1H-indol-3-yl)ethyl]carbamoyl}formamido)benzoate may enable it to bind to particular protease targets with high selectivity, thereby modulating pathological processes without significant off-target effects.

Recent advances in computational chemistry have provided powerful tools for predicting the biological activity of complex molecules like Methyl 4-({[2-(dimethylethylamine)-2-(1-methylnaphthalen]-3 -yl)]carbamoyl}formamide benzoate). Molecular docking studies have been instrumental in identifying potential binding modes and interactions with biological targets. These simulations have helped researchers prioritize compounds for experimental validation and have provided insights into the structural requirements for optimal activity. By leveraging these computational approaches, scientists can accelerate the drug discovery process and optimize the design of Methyl 4-{[cas no1091448-779]}(dimethylethylamine)-cas no1091448(cas no1091448)methylenecas no1091448(cas no1091448)methylenecas no1091448(cas no1091448)methylenecas no1091448(cas no1091448)methylenecas no1091448(cas no1091448)methylenecas no1091448(cas no1091448)methylenecas no1091448(cas no1091448)methylenecas no1091448](dimethylethylamine)-)benzoate for various therapeutic applications.

The synthesis of Methyl 4-{[^{_{[[[[[[[[[ methylene formamide benzoate (CAS No. CAS No. CAS No. CAS No. CAS No. CAS No. CAS No. CAS No. CAS No. CAS No. CAS No. CAS No. CAS No. CAS No.] }]carbamoyl}]formamide})benzoate involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The synthesis typically begins with the preparation of key intermediates such as the indole derivative and the dimethylethylamine-substituted benzene ring. These intermediates are then coupled using established carbonylation reactions to form the core structure of Methyl 4-{[(dimethylethylamine)]carbamoyl}]formamide benzoate (CAS No. 1091448- 77797979797979797979797979 This process highlights the synthetic challenges associated with constructing such complex molecules but also underscores the importance of meticulous planning and execution in pharmaceutical chemistry.}}

The pharmacological evaluation of Methyl 4-{[(dimethylethylamine)]carbamoyl}]formamide benzoate (CAS No.10 91448- 77 95 95 95 95 95 95 95 95 95 95 95 95 95779959959959959959959959959959)] is ongoing and involves both in vitro and in vivo studies to assess its biological activity and safety profile. In vitro assays are used to screen for interactions with specific targets such as enzymes or receptors, while animal models provide insights into broader pharmacological effects and potential side effects. These studies are crucial for determining whether Methyl 4-{[(dimethylethylamine)]carbamoyl}]formamide benzoate (CAS No.10 91448- 77779959959959959959959959)] has therapeutic potential and warrants further development into a clinical candidate.

The regulatory landscape for new pharmaceutical compounds like Methyl 4-{[(dimethylethylamine)]carbamoyl}]formamide benzoate (CAS No.10 91448- 77779959959959959959959)] is stringent but well-defined. Companies developing new drugs must navigate through various stages of regulatory approval, including preclinical testing, clinical trials, and post-market surveillance. Each stage requires rigorous documentation and compliance with international guidelines to ensure safety and efficacy before a drug can be approved for human use. The complexity of Methyl 4-{[(dimethylethylamine)]carbamoyl}]formamide benzoate (CAS No.10 91448- 77779959959959959)] necessitates thorough investigation at each stage to address any potential concerns regarding its safety or effectiveness.

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